Cas no 71322-99-1 (2-Methylpiperidin-4-one)
2-Methylpiperidin-4-one structure
Product Name:2-Methylpiperidin-4-one
CAS No:71322-99-1
MF:C6H11NO
MW:113.157641649246
MDL:MFCD08669336
CID:59204
PubChem ID:4913038
Update Time:2025-04-18
2-Methylpiperidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Methylpiperidin-4-one
- 2-Methyl-4-piperidinone
- 2-Methyl-4-piperidone
- 2-Methyl-piperidin-4-one
- 2-methyl-4-oxopiperidine
- 2-Methyl-piperidin-4-on
- 2-methyl-piperidine-4-one
- 4-Piperidinone,2-methyl
- A26725
- AKOS005137897
- SB75341
- SB11156
- 71322-99-1
- EN300-70832
- OFVHMZSKMQPCKB-UHFFFAOYSA-N
- (2S)-2-Methyl-4-piperidinone
- AMY13581
- FT-0650621
- 4-Piperidinone, 2-methyl-
- (2R)-2-methylpiperidin-4-one
- W10112
- CS-0080309
- SCHEMBL1360201
- DTXSID60406741
- DB-006189
-
- MDL： MFCD08669336
- Inchi： 1S/C6H11NO/c1-5-4-6(8)2-3-7-5/h5,7H,2-4H2,1H3
- InChI Key： OFVHMZSKMQPCKB-UHFFFAOYSA-N
- SMILES： O=C1CCNC(C)C1
Computed Properties
- Exact Mass: 113.08400
- Monoisotopic Mass: 113.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.10000
- LogP: 0.65620
2-Methylpiperidin-4-one Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methylpiperidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM131504-1g |
2-methylpiperidin-4-one |
71322-99-1 | 95% | 1g |
$282 | 2021-08-05 | |
| TRC | M725908-50mg |
2-Methylpiperidin-4-one |
71322-99-1 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | M725908-100mg |
2-Methylpiperidin-4-one |
71322-99-1 | 100mg |
$ 95.00 | 2022-06-02 | ||
| TRC | M725908-500mg |
2-Methylpiperidin-4-one |
71322-99-1 | 500mg |
$ 365.00 | 2022-06-02 | ||
| Chemenu | CM131504-1g |
2-methylpiperidin-4-one |
71322-99-1 | 95% | 1g |
$323 | 2024-07-24 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0790-1g |
2-Methyl-piperidin-4-one |
71322-99-1 | 97% | 1g |
805.64CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0790-5g |
2-Methyl-piperidin-4-one |
71322-99-1 | 97% | 5g |
2501.73CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 60R0790-500mg |
2-Methyl-piperidin-4-one |
71322-99-1 | 97% | 500mg |
720.84CNY | 2021-05-08 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBY2010067-1G |
2-methylpiperidin-4-one |
71322-99-1 | 95% | 1g |
￥ 1,986.00 | 2023-03-06 | |
| Alichem | A129005049-1g |
2-Methylpiperidin-4-one |
71322-99-1 | 95% | 1g |
$400.00 | 2023-09-01 |
2-Methylpiperidin-4-one Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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